Cas no 832741-07-8 (1-(3,4-dichlorophenyl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(3,4-dichlorophenyl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 832741-07-8
• MF: C₉H₈Cl₂N₄
• MW: 243.092618942261
• MDL: MFCD03422583
• CID: 3058000
• PubChem ID: 7019334
• Update Time: 2025-10-28

1-(3,4-dichlorophenyl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dichloro-benzyl)-1 H -[1,2,4]triazol-3-ylamine
• 1-(3,4-dichlorophenyl)methyl-1H-1,2,4-triazol-3-amine
• 1-[(3,4-DICHLOROPHENYL)METHYL]-1,2,4-TRIAZOL-3-AMINE
• 1-(3,4-Dichlorobenzyl)-1,2-dihydro-3h-1,2,4-triazol-3-imine
• 1-(3,4-Dichloro-benzyl)-1H-[1,2,4]triazol-3-ylamine
• DB-017157
• CS-0268860
• BBL039307
• EN300-228710
• DTXSID601203269
• MFCD03422583
• 1-[(3,4-Dichlorophenyl)methyl]-1H-1,2,4-triazol-3-amine
• 832741-07-8
• STK313302
• 1-(3,4-dichlorobenzyl)-1H-1,2,4-triazol-3-amine
• AKOS000305067

• MDL： MFCD03422583
• Inchi： 1S/C9H8Cl2N4/c10-7-2-1-6(3-8(7)11)4-15-5-13-9(12)14-15/h1-3,5H,4H2,(H2,12,14)
• InChI Key： LKKVVLCJEWGQJO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1C=NC(N)=N1)Cl

Computed Properties

• Exact Mass: 242.0126017Da
• Monoisotopic Mass: 242.0126017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3,4-dichlorophenyl)methyl-1H-1,2,4-triazol-3-amine

Comprehensive Overview of 1-(3,4-dichlorophenyl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 832741-07-8)

The compound 1-(3,4-dichlorophenyl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 832741-07-8) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its triazole core and dichlorophenyl substituent, exhibits unique properties that make it a subject of interest for scientists exploring novel bioactive compounds. Its structural features align with modern trends in drug discovery, particularly in the development of small-molecule inhibitors and enzyme modulators.

In recent years, the demand for heterocyclic compounds like 1-(3,4-dichlorophenyl)methyl-1H-1,2,4-triazol-3-amine has surged due to their versatility in medicinal chemistry. Researchers frequently search for terms such as "triazole derivatives in drug design" or "dichlorophenyl compounds applications," reflecting the growing curiosity about this class of molecules. The compound's potential as a scaffold for kinase inhibitors or antimicrobial agents aligns with current industry priorities, including the fight against antibiotic resistance and targeted cancer therapies.

The synthesis of CAS No. 832741-07-8 typically involves multi-step organic reactions, with emphasis on regioselective functionalization of the triazole ring. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for verifying its purity and structural integrity. These methodologies resonate with laboratory professionals who frequently query "analytical validation of triazole amines" or "characterization of nitrogen-rich heterocycles."

From an industrial perspective, 1-(3,4-dichlorophenyl)methyl-1H-1,2,4-triazol-3-amine has been explored in crop protection formulations, where its mode of action may involve interference with fungal sterol biosynthesis. This application taps into the global discussion on sustainable agriculture and reduced environmental impact of agrochemicals – topics dominating search engine trends in the agricultural sector. However, its exact biological targets remain an active area of investigation, with researchers examining its structure-activity relationships through computational modeling and in vitro assays.

Regulatory considerations for this compound vary by jurisdiction, but it falls under general chemical safety protocols rather than restricted categories. Quality control measures emphasize proper handling of halogenated compounds and waste disposal procedures, addressing common concerns raised in laboratory safety forums. The compound's stability profile suggests compatibility with standard storage conditions, though degradation studies recommend protection from prolonged light exposure and humidity.

Innovative applications of CAS No. 832741-07-8 continue to emerge, particularly in material science where its aromatic system contributes to the development of organic semiconductors. This interdisciplinary potential makes it relevant to searches like "triazole-based electronic materials" or "chlorophenyl compounds in nanotechnology." Patent literature reveals ongoing exploration of its derivatives for optical materials and coordination chemistry applications.

For procurement specialists, the commercial availability of 1-(3,4-dichlorophenyl)methyl-1H-1,2,4-triazol-3-amine through specialty chemical suppliers meets the needs of custom synthesis projects. Market analyses indicate steady demand, driven by academic institutions and contract research organizations engaged in fragment-based drug discovery. The compound's structure-property relationships serve as valuable teaching examples in advanced medicinal chemistry courses, addressing educational search trends.

Future research directions may explore the compound's metabolic stability and bioavailability enhancement, key phrases frequently appearing in ADME studies. Collaborative efforts between computational chemists and synthetic biologists could unlock new biocatalytic routes for its production, aligning with green chemistry initiatives. As the scientific community prioritizes molecular diversity for drug discovery, CAS No. 832741-07-8 remains a compelling case study in rational molecular design.